Cas no 654664-63-8 (Triphenylen-2-ylboronic acid)

Triphenylen-2-ylboronic acid structure

Triphenylen-2-ylboronic acid structure

Product Name:Triphenylen-2-ylboronic acid

CAS No:654664-63-8

Molecular Formula:C₁₈H₁₃BO₂

Molecular Weight:272.1056

MDL:MFCD16660186

CID:842242

Triphenylen-2-ylboronic acid Properties

Names and Identifiers

- Triphenylen-2-ylboronic acid
- 2-Triphenylenylboronic Acid
- B-2-Triphenylenylboronic Acid
- Triphenylene-2-boronic acid
- AK136637
- 2-Triphenylenylboronic aicd
- 2-triphenylene boronic acid
- triphenylene-2-ylboronic acid
- Triphenylene-2-ylboranic acid
- triphenylene-2-yl boronic acid
- AMBA00096
- PXFBSZZEOWJJNL-UHFFFAOYSA-N
- LS40828
- VB10784
- OR315397
- ST2407786
- AX8258205
- J3.49
- Triphenylen-2-ylboronic
- B-2-Triphenylenyl boronic acid
- AM9641
- OL10089
- J3.493.174G
- +Expand
- MDL： MFCD16660186
- InChIKey： PXFBSZZEOWJJNL-UHFFFAOYSA-N
- Inchi： 1S/C18H13BO2/c20-19(21)12-9-10-17-15-7-2-1-5-13(15)14-6-3-4-8-16(14)18(17)11-12/h1-11,20-21H
- SMILES： O([H])B(C1C([H])=C([H])C2C3=C([H])C([H])=C([H])C([H])=C3C3=C([H])C([H])=C([H])C([H])=C3C=2C=1[H])O[H]

Computed Properties

Exact Mass: 272.10100
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Rotatable Bond Count: 1
Heavy Atom Count: 21
Complexity: 372
Topological Polar Surface Area: 40.5

Experimental Properties

LogP: 2.82600
PSA: 40.46000
Density: 1.30

Triphenylen-2-ylboronic acid Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time	Inquiry
1PlusChem	1P0039YO-250mg	Triphenylen-2-ylboronic acid	654664-63-8	98%	250mg	$23.00	2024-04-22
A2B Chem LLC	AB52080-250mg	2-Triphenylenylboronic acid	654664-63-8	98%	250mg	$21.00	2024-04-19
Aaron	AR003A70-250mg	Triphenylen-2-ylboronic acid	654664-63-8	98%	250mg	$18.00
abcr	AB426267-250 mg	Triphenylen-2-ylboronic acid, 95%; .	654664-63-8	95%	250MG	€101.30	2023-07-18
Alichem	A019108036-5g	Triphenylen-2-ylboronic acid	654664-63-8	98%	5g	$189.00	2023-09-01
Ambeed	A119358-250mg	Triphenylen-2-ylboronic acid	654664-63-8	98%	250mg	$28.0
Apollo Scientific	OR315397-1g	Triphenylen-2-ylboronic acid	654664-63-8	98+%	1g	£48.00	2024-07-19
Chemenu	CM135666-1g	Triphenylen-2-ylboronic acid	654664-63-8	98%	1g	$55	2021-08-05
eNovation Chemicals LLC	Y0986531-10g	Triphenylen-2-ylboronic acid	654664-63-8	95%	10g	$330	2022-09-07
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBTL931-250mg	Boronic acid, B-2-triphenylenyl-	654664-63-8	95%	250mg	￥166.0

Triphenylen-2-ylboronic acid Synthesis

Triphenylen-2-ylboronic acid Suppliers

Amadis Chemical Company Limited

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(CAS:654664-63-8)Triphenylen-2-ylboronic acid

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Quantity:5g/10g/25g

Purity:99%/99%/99%

Pricing Information Last Updated:Friday, 30 August 2024 07:09

Price($):166.0/301.0/602.0

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(CAS:654664-63-8)Triphenylen-2-ylboronic acid

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Quantity:1g/5g/10g/100g

Purity:95%+

Pricing Information Last Updated:Wednesday, 27 November 2024 17:26

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Triphenylen-2-ylboronic acid Related Literature

1. Cleavage and hydrodeoxygenation (HDO) of C–O bonds relevant to lignin conversion using Pd/Zn synergistic catalysis†

Chem. Sci., 2013,4, 806-813
2. Microcasting with agarose gel via degassed polydimethylsiloxane molds for repellency-guided cell patterning†

Nobuyuki Tanaka,Hiroyuki Moriguchi,Asako Sato,Kenta Shimba,Yasuhiko Jimbo,Yo Tanaka RSC Adv., 2016,6, 54754-54762
3. Control of 10 nm scale cylinder orientation in self-organized sugar-based block copolymer thin films†

Issei Otsuka,Yoko Sakai,Cyrille Rochas,Sami Halila,Sébastien Fort,Ahmad Bsiesy,Thierry Baron,Redouane Borsali Nanoscale, 2013,5, 2637-2641
4. Azilsartan piperazine salt solvate and monohydrate: preparation, crystal structure, enhanced solubility and oral bioavailability†

Juan Xu,Rongkai Du,Lvying Wu,Xianrui Zhang,Su Guan,Lei Zhang,Lifeng Ning,Shan Li New J. Chem., 2020,44, 852-860
5. Preparation of Ti, Ti/TiC or Ti/TiN based hollow fibres with extremely low electrical resistivity†

Ronald P. H. Jong,Nieck E. Benes,Guido Mul RSC Adv., 2020,10, 31901-31908
6. Inside back cover

J. Mater. Chem. A, 2016,4, 1127-1127
7. Front cover

Polym. Chem., 2020,11, 5551-5552
8. Structural variations in metal complexes of a tertiary α-hydroxyoxime†

Daniel D'Alessio,Daniel M. Lombardo,Jamila G. Vaughan,Brian W. Skelton,Keith R. Barnard,Mark. I. Ogden Dalton Trans., 2015,44, 7163-7168
9. Highly efficient, deep-red organic light-emitting devices using energy transfer from exciplexes†

Yuji Nagai,Jun Takahashi,Natsuki Onuma,Takashi Ito J. Mater. Chem. C, 2017,5, 527-530
10. Insertion of pyridine into an iron–silicon bond: structure of the product Cp*(CO)Fe{η3(C,C,C)-C5H5NSiMe2NPh2}†

Masatoshi Iwata,Masaaki Okazaki,Hiromi Tobita Chem. Commun., 2003, 2744-2745

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